Cas no 1429903-58-1 (2-(6-Methylpyridin-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid)

• Product Name: 2-(6-Methylpyridin-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid
• CAS No: 1429903-58-1
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 5060382
• Update Time: 2025-06-08

2-(6-Methylpyridin-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methylpyridin-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid

• Inchi： 1S/C16H12N2O3/c1-10-5-4-8-14(17-10)18-9-13(16(20)21)11-6-2-3-7-12(11)15(18)19/h2-9H,1H3,(H,20,21)
• InChI Key： AXSXLLJWACOHEI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)O)=CN1C1C=CC=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 474
• XLogP3: 2
• Topological Polar Surface Area: 70.5

Additional information on 2-(6-Methylpyridin-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid

Introduction to 2-(6-Methylpyridin-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic Acid (CAS No. 1429903-58-1)

2-(6-Methylpyridin-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1429903-58-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic organic compounds that are widely recognized for their biological activities and pharmacological potential. The structural features of this molecule, particularly its fusion of a pyridine ring with an isoquinoline scaffold, make it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of 2-(6-Methylpyridin-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid consists of a central isoquinoline core substituted with a 6-methylpyridine moiety at the 2-position and an oxo group at the 1-position. This unique arrangement contributes to its distinct chemical properties and reactivity, which are critical for its potential applications in synthetic chemistry and biological assays. The presence of both electron-donating and electron-withdrawing groups in its structure allows for diverse interactions with biological targets, making it an intriguing subject for research in medicinal chemistry.

In recent years, there has been growing interest in isoquinoline derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds within this chemical class exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, anticancer, and neuroprotective effects. The 6-methylpyridine substituent in 2-(6-Methylpyridin-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid is particularly noteworthy, as it can modulate the electronic properties of the molecule and influence its binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a pharmaceutical intermediate. The structural complexity of 2-(6-Methylpyridin-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid provides numerous opportunities for chemical modification, allowing researchers to fine-tune its properties for specific therapeutic applications. For instance, the carboxylic acid group at the 4-position can be readily functionalized to introduce additional pharmacophores or improve solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled more efficient screening of potential drug candidates. These techniques have been instrumental in identifying promising scaffolds like 2-(6-Methylpyridin-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid for further investigation. By leveraging these computational tools, researchers can predict the binding interactions of this compound with various biological targets, thereby accelerating the drug discovery process.

The synthetic pathways for producing 2-(6-Methylpyridin-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid have also been optimized to enhance yield and purity. Modern synthetic methods often involve multi-step reactions that require precise control over reaction conditions to ensure high-quality output. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.

In the context of biological assays, 2-(6-Methylpyridin-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid has been tested for its interaction with various enzymes and receptors. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer progression. These findings underscore the compound's potential as a lead molecule for developing novel therapeutics.

The role of structure-based drug design has been increasingly emphasized in recent years, particularly in the development of targeted therapies. By understanding the three-dimensional structure of biological targets and how they interact with small molecules like 2-(6-Methylpyridin-2-yl)-1-oxo -1 , 2 -dihydroisoquinoline -4 -carboxylic acid, researchers can design molecules that are more precisely tailored to their intended function. This approach has led to significant breakthroughs in treating complex diseases such as cancer and neurodegenerative disorders.

Furthermore, the environmental impact of pharmaceutical research has prompted investigations into sustainable synthetic methods. The production of 2-(6-Methylpyridin - 2 - yl) - 1 - oxo - 1 , 2 - dihydroisoquinoline - 4 - carboxylic acid must adhere to green chemistry principles to minimize waste and reduce energy consumption. Innovations in catalytic processes and solvent systems are being explored to make the synthesis more eco-friendly without compromising efficiency.

The future prospects for 2-(6-Methylpyridin - 2 - yl) - 1 - oxo - 1 , 2 - dihydroisoquinoline - 4 - carboxylic acid are promising, with ongoing research aimed at elucidating its full pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a significant role in next-generation therapeutics.